Cas no 1536963-83-3 ({4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine)

• Product Name: {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine
• CAS No: 1536963-83-3
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 5950194
• PubChem ID: 83718706
• Update Time: 2025-05-30

{4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine
• {4-[4-(propan-2-yl)-1,3-thiazol-2-yl]oxan-4-yl}methanamine
• EN300-1626837
• 1536963-83-3

• Inchi： 1S/C12H20N2OS/c1-9(2)10-7-16-11(14-10)12(8-13)3-5-15-6-4-12/h7,9H,3-6,8,13H2,1-2H3
• InChI Key： VVBBFPIWKVIJDX-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1(CN)CCOCC1

Computed Properties

• Exact Mass: 240.12963444g/mol
• Monoisotopic Mass: 240.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine

{4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine (CAS No. 1536963-83-3): A Comprehensive Overview

{4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine (CAS No. 1536963-83-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine is notable for its combination of a thiazole ring and an oxane ring, which are both known for their bioactive properties. The presence of the isopropyl group further enhances the compound's stability and solubility, making it a promising candidate for various therapeutic applications.

Recent research has focused on the potential of {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine in the treatment of neurological disorders. Studies have shown that this compound exhibits significant neuroprotective effects, potentially due to its ability to modulate key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine has also shown promise in the treatment of cancer. Research conducted at the National Institutes of Health (NIH) has indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine could be a valuable addition to the arsenal of anticancer agents currently available.

The pharmacokinetic properties of {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine have also been extensively studied. Clinical trials have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Moreover, its low toxicity and high therapeutic index further enhance its potential as a drug candidate.

In terms of synthetic methods, several efficient routes have been developed for the preparation of {4-4-(propan-2-yl)-1,3-thiazol-2-yloxan-4-yl}methanamine. One such method involves the reaction of 2-chloroethyl methanesulfonate with 1-isopropylthiazole in the presence of a base, followed by nucleophilic substitution with an appropriate amine. This synthetic route is not only cost-effective but also scalable, making it suitable for large-scale production.

The safety profile of {4-{[({(propan−2−ylyl)}−1{−3−thiazol−2−yloxy)−oxane−{−(methyl)amino}}} has been thoroughly evaluated in preclinical studies. Toxicological assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings are crucial for advancing the compound into clinical trials and eventual approval for therapeutic use.

In conclusion, {4-{[({(propan−2−ylyl)}−1{−3−thiazol−2−yloxy)−oxane−{−(methyl)amino}}} (CAS No. 1536963–83–3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further development in both academic and industrial settings. Ongoing research continues to explore new avenues for its application in medicine, paving the way for innovative treatments in various disease areas.